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Compound of Interest

Compound Name: 2-Ethoxyethanethiol

Cat. No.: B100845 Get Quote

Essential Safety and Handling Guide for 2-
Ethoxyethanethiol
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 2-
Ethoxyethanethiol. Adherence to these procedures is essential for ensuring a safe laboratory

environment.

Hazard Summary
2-Ethoxyethanethiol is a flammable liquid and vapor that is harmful if swallowed and causes

skin and serious eye irritation.[1] It may also cause respiratory irritation.[1] Due to its hazardous

nature, stringent safety protocols must be followed.

Personal Protective Equipment (PPE)
The selection of appropriate Personal Protective Equipment (PPE) is the first line of defense

against exposure to 2-Ethoxyethanethiol. The following table summarizes the recommended

PPE for various laboratory operations.
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Operation
Eye/Face

Protection
Hand Protection Body Protection

Respiratory

Protection

Routine Handling

& Transfer

Chemical safety

goggles or face

shield

Nitrile or

Neoprene gloves

(double-gloving

recommended)

Chemical-

resistant lab coat

Work in a

certified chemical

fume hood

Spill Cleanup

Chemical safety

goggles and face

shield

Heavy-duty

Nitrile or Butyl

rubber gloves

Chemical-

resistant apron

or coveralls

Air-purifying

respirator with

organic vapor

cartridge

Emergency

(Large Spill/Fire)

Full-face

respirator with

organic vapor

cartridge

Heavy-duty Butyl

rubber gloves

Full-body

chemical

resistant suit

Self-contained

breathing

apparatus

(SCBA)

Note: No specific glove breakthrough time data is available for 2-Ethoxyethanethiol. The

recommendations above are based on the chemical properties of similar compounds (thiols

and ethers). Always inspect gloves for any signs of degradation before and during use.

Quantitative Safety Data
While specific occupational exposure limits for 2-Ethoxyethanethiol are not established, it is

crucial to handle it with care to minimize exposure. For context, related compounds have

established exposure limits. For example, the ACGIH Threshold Limit Value (TLV) for Ethyl

Mercaptan is 0.5 ppm as a Time-Weighted Average (TWA).[2][3]
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Parameter Value Reference

Flash Point
-45 °C (-49 °F) (for related

compound Ethanethiol)
[2]

Flammability Limits
Lower: 2.8% Upper: 18.2% (for

related compound Ethanethiol)
[4]

Acute Oral Toxicity (LD50, Rat)
682 mg/kg (for related

compound Ethanethiol)
[3]

Acute Inhalation Toxicity

(LC50, Rat)

4420 ppm / 4 hours (for related

compound Ethanethiol)
[3]

Operational Plan: Step-by-Step Handling
Procedures
1. Receiving and Inspection:

Upon receipt, inspect the container for any signs of damage or leaks.

Verify that the container is properly labeled.

Transport the chemical in a secondary, shatterproof container.

2. Storage:

Store in a cool, dry, well-ventilated area away from heat, sparks, and open flames.[2][5]

Keep the container tightly closed.[2]

Store away from incompatible materials such as strong oxidizing agents, bases, and metals.

[2][6]

Use a dedicated and grounded flammable liquids storage cabinet.

3. Handling and Use:
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All work with 2-Ethoxyethanethiol must be conducted in a certified chemical fume hood to

minimize inhalation exposure.

Ground and bond containers when transferring material to prevent static discharge.

Use only non-sparking tools.[5]

Wear the appropriate PPE as outlined in the table above.

An eyewash station and safety shower must be readily accessible.

Disposal Plan
1. Waste Collection:

Collect all 2-Ethoxyethanethiol waste in a dedicated, properly labeled, and sealed

container.

Do not mix with other waste streams unless compatibility has been confirmed.

Solid waste contaminated with 2-Ethoxyethanethiol (e.g., paper towels, gloves) should be

collected in a separate, labeled container.

2. Waste Storage:

Store waste containers in a designated satellite accumulation area within the laboratory.

Keep waste containers closed except when adding waste.

3. Waste Disposal:

Dispose of all 2-Ethoxyethanethiol waste as hazardous waste.

Follow all institutional, local, state, and federal regulations for hazardous waste disposal.

Contact your institution's Environmental Health and Safety (EHS) department for pickup and

disposal procedures.
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Emergency Response Plan
1. Spill Response:

Small Spill (in a fume hood):

Alert personnel in the immediate area.

Wearing appropriate PPE, absorb the spill with an inert material (e.g., vermiculite, sand).

Collect the absorbent material in a sealed container for hazardous waste disposal.

Clean the spill area with soap and water.

Large Spill (outside a fume hood):

Evacuate the laboratory immediately.

Alert others and activate the fire alarm if necessary.

Close the laboratory doors to contain the vapors.

Contact your institution's EHS or emergency response team.

Do not re-enter the laboratory until it has been cleared by trained personnel.

2. Exposure Response:

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes. Remove contaminated clothing. Seek medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids occasionally. Seek immediate medical attention.

Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. If

breathing has stopped, begin artificial respiration. Seek immediate medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical

attention.
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PPE Selection Workflow

Start: Handling
2-Ethoxyethanethiol

Routine Handling

Spill or Leak

Emergency
(Fire/Large Release)

Standard PPE:
- Safety Goggles

- Nitrile/Neoprene Gloves
- Lab Coat

- Fume Hood

Spill Response PPE:
- Goggles & Face Shield

- Heavy-Duty Gloves
- Chemical Apron

- Respirator

Emergency PPE:
- Full-Face Respirator/SCBA

- Chemical Suit
- Heavy-Duty Gloves

Click to download full resolution via product page

Caption: Decision workflow for selecting appropriate PPE for 2-Ethoxyethanethiol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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